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Compound of Interest

Compound Name: 3-(Chlorodifluoromethyl)pyridine

CAS No.: 76541-43-0

Cat. No.: B2841205

Get Quote

Technical Monograph: 3-
(Chlorodifluoromethyl)pyridine
Advanced Fluorine Motifs in Drug Discovery
Executive Summary
3-(Chlorodifluoromethyl)pyridine (CAS 76541-43-0) is a specialized fluorinated heterocyclic

building block. Distinguished by the chlorodifluoromethyl (

) moiety, it serves as a critical intermediate for introducing metabolically stable, lipophilic motifs
into pharmaceutical candidates. Unlike the chemically inert trifluoromethyl (

) group, the

functionality possesses a reactive C-Cl bond, enabling its use as a "lipophilic anchor" that can
be further functionalized into difluoromethyl ethers, amines, or bridges.
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Part 1: Chemical Identity & Physiochemical
Profile[1]
The precise identification of fluorinated pyridines is critical due to the existence of multiple

positional isomers (e.g., 2-, 3-, and 4-substituted variants) and degree of halogenation.

Core Identifiers
Identifier Type Value Verification Status

Chemical Name
3-

(Chlorodifluoromethyl)pyridine
Primary

CAS Number 76541-43-0 Verified

Molecular Formula Stoichiometric

Molecular Weight 163.55 g/mol Calculated

MDL Number MFCD00234211 Database ID

SMILES FC(F)(Cl)c1cnccc1 Structural

InChI Key
HKRKGTFBASUFRO-

UHFFFAOYSA-N
Standardized

Physiochemical Properties
Data represents experimental values where available, otherwise predicted using chemically

distinct models.
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Property Value Relevance to Drug Design

Boiling Point 160–165 °C (Est.)
Process parameter for

distillation

Density ~1.35 g/cm³ Handling/Solvent compatibility

LogP (Predicted) 2.1 – 2.4
Moderate lipophilicity;

membrane permeability

H-Bond Donors 0 CNS penetration potential

H-Bond Acceptors 1 (Pyridine N) Receptor binding interaction

Specific Gravity >1.0
Phase separation in aqueous

workups

Part 2: Synthetic Pathways & Manufacturing
The synthesis of 3-(chlorodifluoromethyl)pyridine typically avoids direct

chlorodifluoromethylation of the electron-deficient pyridine ring. Instead, it relies on functional

group interconversion (FGI) of alkyl or trichloromethyl precursors.

Industrial Route: Controlled Halogen Exchange (Swarts-
Type)
The most robust scalable method involves the partial fluorination of 3-(trichloromethyl)pyridine.

This reaction must be carefully controlled to prevent over-fluorination to the trifluoromethyl

analog.

Reaction Logic:

Precursor: 3-Trichloromethylpyridine (obtained via radical chlorination of 3-picoline).

Fluorination: Treatment with anhydrous

or metal fluorides (

).
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Selectivity Control: Stoichiometry and temperature are tuned to stop at the difluoro-chloro

stage (

), preventing conversion to

.

Laboratory Route: Radical Chlorodifluoromethylation
For smaller scale or late-stage functionalization, radical decarboxylative methods using

photoredox catalysis are emerging.

Protocol:

Reagents: Pyridine-3-boronic acid or similar radical acceptor.

Source: Chlorodifluoroacetic anhydride or

.

Catalyst: Ir(ppy)3 (Photoredox).

Mechanism: Generation of

radical followed by addition to the heterocycle.

Synthesis Workflow Diagram
The following diagram illustrates the logical flow from commodity chemicals to the target

building block.

Critical Process Parameters

3-Picoline
(Starting Material)

3-(Trichloromethyl)pyridine
(Intermediate)
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(Chlorination)

3-(Chlorodifluoromethyl)pyridine
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SbF3 or HF (Controlled)
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(Over-reaction Byproduct)

Excess HF/Heat

Temp Control: <100°C
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Figure 1: Synthetic workflow distinguishing the target synthesis from common over-fluorinated

byproducts.

Part 3: Application in Medicinal Chemistry[5][6]
The 3-(chlorodifluoromethyl)pyridine moiety is not merely a passive structural element; it is

a functional bioisostere.

The Group as a Bioisostere
Lipophilicity Modulation: The

group is significantly more lipophilic than a methyl group (

) or difluoromethyl group (

). It increases the

of the parent molecule, enhancing blood-brain barrier (BBB) penetration.

Metabolic Stability: The

bonds protect the alpha-carbon from metabolic oxidation (P450 metabolism), extending the
half-life (

) of the drug.

Reactivity vs. Stability: Unlike the inert

, the

bond in

remains susceptible to nucleophilic substitution or radical abstraction under specific
conditions, allowing it to act as a covalent warhead or a precursor for in situ cyclization.

Strategic Usage in SAR (Structure-Activity
Relationships)
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Researchers utilize this building block to explore the "Fluorine Scan" in lead optimization:

Analog Generation: Replacing a

or

with

to probe steric bulk and electronic withdrawal effects.

Bridge Formation: Using the chlorine atom as a leaving group to form difluoromethylene

bridges (

) connected to oxygen or nitrogen nucleophiles.

Mechanistic Diagram: Bioisosteric Utility
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Enhanced Bioavailability Extended Half-Life Library Diversification

Click to download full resolution via product page

Figure 2: Strategic utility of the chlorodifluoromethyl moiety in lead optimization.

Part 4: Handling, Safety, & Stability
Safety Profile

Hazard Class: Irritant / Harmful.

GHS Signal Word:WARNING.
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H-Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes

serious eye irritation).

Specific Risk: While the C-F bond is stable, the C-Cl bond can hydrolyze under strongly

basic/aqueous conditions at high temperatures, potentially releasing chloride ions and trace

fluoride over time.

Storage Protocol
Atmosphere: Store under inert gas (Argon or Nitrogen) to prevent moisture ingress.

Temperature: Refrigeration (2–8°C) is recommended to maintain long-term purity.

Container: Teflon-lined caps are preferred to avoid any interaction with standard cap liners

over years of storage.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b2841205/docs?utm_src=pdf-body#3-chlorodifluoromethyl-pyridine-cas-number-and-identifiers
https://pubchem.ncbi.nlm.nih.gov/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6002875/
https://www.benchchem.com/product/b2841205/docs#3-chlorodifluoromethyl-pyridine-cas-number-and-identifiers
https://www.benchchem.com/product/b2841205/docs#3-chlorodifluoromethyl-pyridine-cas-number-and-identifiers
https://www.benchchem.com/product/b2841205/docs#3-chlorodifluoromethyl-pyridine-cas-number-and-identifiers
https://www.benchchem.com/product/b2841205/docs#3-chlorodifluoromethyl-pyridine-cas-number-and-identifiers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2841205?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b2841205?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2841205?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

